Cas no 1013921-23-7 (Cyclohexanone, 4-amino-, 2,2,2-trifluoroacetate (1:1))

• Product Name: Cyclohexanone, 4-amino-, 2,2,2-trifluoroacetate (1:1)
• CAS No: 1013921-23-7
• MF: C₈H₁₂F₃NO₃
• MW: 227.180993080139
• CID: 2143515
• Update Time: 2023-11-19

Cyclohexanone, 4-amino-, 2,2,2-trifluoroacetate (1:1) Chemical and Physical Properties

Names and Identifiers

• 4-aminoCyclohexanone 2,2,2-trifluoroacetate
• Cyclohexanone, 4-amino-, 2,2,2-trifluoroacetate
• CID 131842969
• Cyclohexanone, 4-amino-, 2,2,2-trifluoroacetate (1:1)

• Inchi： 1S/C6H11NO.C2HF3O2/c7-5-1-3-6(8)4-2-5;3-2(4,5)1(6)7/h5H,1-4,7H2;(H,6,7)
• InChI Key： BPCDHYCYPHXINO-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O=C1CCC(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 174
• Topological Polar Surface Area: 80.4